N-[1-(2-chlorobenzyl)-1H-pyrazol-3-yl]-5-{[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]methyl}-1,3,4-thiadiazol-2-amine

• IUPAC Name: N-[1-[(2-chlorophenyl)methyl]pyrazol-3-yl]-5-[[3-(difluoromethyl)-5-methylpyrazol-1-yl]methyl]-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C18H16ClF2N7S/c1-11-8-14(17(20)21)25-28(11)10-16-23-24-18(29-16)22-15-6-7-27(26-15)9-12-4-2-3-5-13(12)19/h2-8,17H,9-10H2,1H3,(H,22,24,26)
• InChI Key: CXYAHOVVLGFDSP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CC2=NN=C(S2)NC3=NN(C=C3)CC4=CC=CC=C4Cl)C(F)F
• Molecular Formula: C18H16ClF2N7S
• Molecular Weight: 435.9 g/mol

Description

N-[1-(2-chlorobenzyl)-1H-pyrazol-3-yl]-5-{[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]methyl}-1,3,4-thiadiazol-2-amine is a useful research compound. Its molecular formula is C18H16ClF2N7S and its molecular weight is 435.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 435.0844487 g/mol and the complexity rating of the compound is 536. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Bioactivities

A study focused on the synthesis, characterization, and bioactivity of pyrazole derivatives, identifying antitumor, antifungal, and antibacterial pharmacophore sites. The research demonstrated the compounds' structural features through crystallography and explored their theoretical physical and chemical properties, confirming their biological activity against breast cancer and microbes (Titi et al., 2020).

Tuberculostatic Activity

Another research focused on the synthesis and reactions of pyrazinyl-substituted derivatives of hydrazinocarbodithioic acid, examining their in vitro tuberculostatic activity. This study contributes to the understanding of the potential medical applications of thiadiazole derivatives (Foks et al., 2004).

Antimicrobial Activities

Research on novel 6-aminoTriazolo-Thiadiazoles integrated with benzofuran and pyrazole moieties reported a simple synthesis technique and evaluated their in vitro antimicrobial activities. Some compounds exhibited promising antimicrobial activities, indicating their potential in developing new antimicrobial agents (Idrees et al., 2019).